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Carzenide Application Notes

1. Chemical Profile and Key Properties Carzenide (CAS 138-41-0), also known as 4-Sulfamoylbenzoic

acid, is an organic compound with the molecular formula C7H7NO4S and a molecular weight of 201.20

g/mol [1] [2] [3]. It is a white, crystalline powder that is relatively stable under standard conditions [1].

The table below summarizes its fundamental physicochemical and pharmacokinetic properties as predicted

by computational methods [3].

Property Category Parameter Value / Description

Physicochemical Properties Molecular Formula C7H7NO4S [2] [3]

Molecular Weight 201.20 g/mol [2] [3]

LogP (Consensus) 0.22 (Indicates moderate
lipophilicity) [3]

Topological Polar Surface Area
(TPSA)

105.84 Å² [3]

Solubility (Computational
Predictions)

Log S (ESOL) -1.61 (Classed as "Very
soluble") [3]
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Property Category Parameter Value / Description

Estimated Solubility (ESOL) 4.92 mg/mL [3]

Pharmacokinetics (Predictions) GI Absorption High [3]

BBB Permeation No [3]

P-gp Substrate No [3]

CYP Inhibitor (1A2, 2C19, 2C9,
2D6, 3A4)

No for all [3]

Druglikeness Lipinski's Rule Yes; 0 violations [3]

2. Primary Research Applications and Biological Activity Carzenide serves multiple roles in scientific

research, from a potent inhibitor to a versatile chemical building block.

Carbonic Anhydrase II (CAII) Inhibition: Carzenide is identified as a strong, competitive inhibitor
of Carbonic Anhydrase II (CAII) [4]. This primary biological activity underpins its use in research

areas like epilepsy and cervical cancer [4]. Inhibition of CAII can disrupt critical physiological
processes involving carbon dioxide hydration and ion transport.

Pharmaceutical Metabolite and Intermediate: It is the major circulating metabolite of the drug
Mafenide in plasma [4]. Furthermore, Carzenide is utilized as an organic synthetic intermediate in

drug synthesis [5]. Its structure allows for chemical modifications, making it a valuable precursor for
compounds with potential antispasmodic properties, including research related to dysmenorrhea in

women [5].
Versatile Chemical Reagent: Beyond pharmaceuticals, Carzenide has potential applications as:

A pesticide residue analysis reagent in food safety testing due to its high sensitivity and
selectivity for certain pesticides [1].

A modifier or component in ion exchangers for water treatment, sugar industry purification,
and biological separation [1].

A catalyst carrier in organic synthesis [1].

3. Experimental Protocols

A. In Vitro Cellular Activity Assay This protocol outlines a method to demonstrate the cellular target

engagement of Carzenide as a CAII inhibitor in a cell-based system [4].
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Objective: To pretreat cells with Carzenide to inhibit cellular CAII, thereby reducing the subsequent

fluorescence signal from a CA-specific fluorescent probe.
Materials:

HeLa cells (or other relevant cell line)
Carzenide (prepared as a stock solution in DMSO)

CA-specific fluorescent probe (e.g., FMRs-CA)
Cell culture medium and standard reagents

Fluorescence microscope or plate reader
Methodology:

Cell Culture and Seeding: Culture HeLa cells in an appropriate medium. Seed cells into multi-
well plates and allow them to adhere for 24 hours.

Pretreatment: Prepare a working concentration of 100 µM Carzenide in the culture medium.
Ensure the final concentration of DMSO is consistent and non-cytotoxic (e.g., ≤0.1%). Replace

the cell medium with the Carzenide-containing medium. Incubate the cells for 2 hours at 37°C
[4].

Probe Staining: After incubation, remove the Carzenide solution and wash the cells with PBS.
Add the CA-specific fluorescent probe (e.g., FMRs-CA) in fresh medium according to the

probe's protocol.
Fluorescence Detection: Following probe incubation, wash the cells to remove excess probe.

Image the cells using a fluorescence microscope or measure fluorescence intensity with a plate
reader.

Controls: Include a control group treated only with the vehicle (DMSO at the same dilution) and
processed identically.

Expected Outcome: The fluorescence signal in Carzenide-pretreated cells is expected to be
significantly diminished ("rendered negligible") compared to the vehicle control, confirming effective

cellular target engagement and inhibition of CAII [4].

B. Analytical Protocol: HPLC Analysis of Carzenide This method is suitable for analyzing the purity of

Carzenide samples or for pharmacokinetic studies [2].

Objective: To separate and analyze Carzenide using Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC).

Materials and Equipment:
HPLC system with UV or PDA detector

Column: Newcrom R1 (or another suitable reverse-phase column with low silanol activity).
Note that 3 µm particle columns are available for faster UPLC applications [2].

Carzenide standard and test samples
Acetonitrile (HPLC grade)

Water (HPLC grade)
Phosphoric acid (or formic acid for MS-compatible methods)
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Methodology:

Mobile Phase: Prepare a mixture of acetonitrile, water, and phosphoric acid. The exact ratio
can be optimized for separation. For mass spectrometry (MS) compatibility, replace phosphoric

acid with formic acid [2].
Sample Preparation: Dissolve Carzenide in a suitable solvent (e.g., DMSO or mobile phase)

at an appropriate concentration.
Chromatographic Conditions:

Flow Rate: Standard for the column used (e.g., 1.0 mL/min)
Detection: UV detection at a wavelength suitable for Carzenide (to be determined

empirically).
Temperature: Ambient or controlled column temperature.

Injection Volume: As per system suitability.
Notes: This method is scalable and can be adapted for the preparative isolation of impurities [2].

Experimental Workflow & Mechanism of Action

The following diagram illustrates the logical workflow for a cellular efficacy experiment based on the

described protocol.
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The diagram below summarizes the hypothesized molecular mechanism of action of Carzenide and its

downstream cellular effects based on its known activity.
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Discussion and Research Context

The experimental data positions Carzenide as a well-characterized tool compound for fundamental

biochemical and cellular research. Its clear mechanism as a CAII inhibitor [4] makes it valuable for studying

the role of this enzyme in various physiological and pathological processes.

In the broader context of modern drug discovery, research on specific inhibitors like Carzenide aligns with

several key trends in 2025. The field is increasingly focused on mechanistic clarity and early target

validation [6]. Techniques such as Cellular Thermal Shift Assay (CETSA) are now routinely used to confirm
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direct target engagement in live cells, providing critical data to bridge the gap between biochemical potency

and cellular efficacy [6]. Furthermore, the integration of AI and in silico screening is accelerating the initial

stages of drug discovery, including the identification and optimization of hit compounds [7] [6]. While

Carzenide itself is an established compound, the workflows and validation principles applied in its research

are at the forefront of current practice.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 8 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s002764?utm_src=pdf-bulk
https://www.smolecule.com/products/s002764?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

